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Compound of Interest

Compound Name: Isobutyltriethoxysilane

Cat. No.: B103999 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of chemical reagents is paramount. Isobutyltriethoxysilane, a combustible liquid

and known irritant, requires careful management to mitigate risks to personnel and the

environment. This guide provides essential safety information and a clear, step-by-step protocol

for its proper disposal.

Key Safety and Hazard Information
Isobutyltriethoxysilane presents several hazards that necessitate cautious handling. It is

classified as a combustible liquid, can cause serious eye and skin irritation, and is harmful to

aquatic life.[1][2] Upon contact with moisture or water, it slowly decomposes, liberating ethanol.

[1][2][3]

Hazard Classifications:

Flammable Liquid: Category 4[1]

Skin Irritation: Category 2[1][4]

Eye Irritation: Category 2A[1]

Acute Aquatic Toxicity: Category 3[1]
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For quick reference, the following table summarizes the key quantitative safety data for

isobutyltriethoxysilane.

Property Value

Flash Point 60.5 °C (140.9 °F) - closed cup

Boiling Point 190-191 °C

Density 0.88 g/mL at 25 °C

Water Solubility Insoluble

Vapor Pressure 0.033 kPa at 20°C

LC50 (Fish) 85 mg/l (Oncorhynchus mykiss)

Data sourced from multiple safety data sheets.[3][5][6][7][8]

Personal Protective Equipment (PPE)
When handling isobutyltriethoxysilane, especially during disposal procedures, the use of

appropriate personal protective equipment is mandatory to prevent exposure.

Eye Protection: Chemical goggles are required. Contact lenses should not be worn.[1]

Hand Protection: Neoprene or nitrile rubber gloves are recommended.[1]

Skin Protection: Wear suitable protective clothing to prevent skin contact.[1][4]

Respiratory Protection: If there is a risk of inhalation, use a NIOSH-certified organic vapor

(black cartridge) respirator.[1][2]

Step-by-Step Disposal Protocol
This protocol outlines the recommended procedure for the safe disposal of small quantities of

isobutyltriethoxysilane typically found in a laboratory setting.

1. Waste Collection:
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Designate a specific, clearly labeled, and sealed container for isobutyltriethoxysilane
waste.
Do not mix with other waste streams unless compatibility has been confirmed.
Store the waste container in a cool, well-ventilated area away from ignition sources.[2]

2. Spill Management:

In the event of a spill, immediately alert personnel in the area and evacuate if necessary.
Remove all ignition sources from the vicinity.[3][4]
Contain the spill using dikes or absorbents to prevent it from entering sewers or waterways.
[1][3]
Use an absorbent material, such as dry sand or earth, to collect the spilled liquid.[5]
Use only non-sparking tools for cleanup.[1][3]
Place the absorbent material and any contaminated items into the designated waste
container.

3. Final Disposal:

Incineration is the recommended method of disposal.[1][2][3]
Arrange for disposal through a licensed waste disposal facility.[1][2][3]
Do not dispose of isobutyltriethoxysilane into the sewer system.[1][2][3]
Avoid releasing the chemical into the environment.[1][2][3]
All disposal activities must be conducted in strict accordance with local, state, and federal
regulations.[5]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

isobutyltriethoxysilane.
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Caption: Workflow for Isobutyltriethoxysilane Disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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